Cas no 1361805-11-9 (Methyl 4-(bromomethyl)-5-(difluoromethyl)-2-methylpyridine-3-carboxylate)

• Product Name: Methyl 4-(bromomethyl)-5-(difluoromethyl)-2-methylpyridine-3-carboxylate
• CAS No: 1361805-11-9
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4933660
• Update Time: 2025-06-14

Methyl 4-(bromomethyl)-5-(difluoromethyl)-2-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(bromomethyl)-5-(difluoromethyl)-2-methylpyridine-3-carboxylate
• Methyl 4-(bromomethyl)-5-(difluoromethyl)-2-methylpyridine-3-carboxylate

• Inchi： 1S/C10H10BrF2NO2/c1-5-8(10(15)16-2)6(3-11)7(4-14-5)9(12)13/h4,9H,3H2,1-2H3
• InChI Key： JCTARUUCRVZOOS-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=CN=C(C)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(bromomethyl)-5-(difluoromethyl)-2-methylpyridine-3-carboxylate

Comprehensive Overview of Methyl 4-(bromomethyl)-5-(difluoromethyl)-2-methylpyridine-3-carboxylate (CAS No. 1361805-11-9)

Methyl 4-(bromomethyl)-5-(difluoromethyl)-2-methylpyridine-3-carboxylate (CAS No. 1361805-11-9) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural versatility makes it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring compounds like Methyl 4-(bromomethyl)-5-(difluoromethyl)-2-methylpyridine-3-carboxylate to address challenges in targeted drug delivery and precision medicine. The incorporation of fluorine atoms, as seen in the difluoromethyl group, is a trending strategy to improve the pharmacokinetic properties of potential therapeutics.

The synthetic utility of CAS No. 1361805-11-9 extends beyond pharmaceuticals. It is also investigated in material science for designing advanced organic semiconductors and ligands for catalytic systems. Its bromomethyl moiety offers a reactive site for further functionalization, enabling the creation of custom-tailored molecules for specific applications. This adaptability aligns with the growing interest in green chemistry and sustainable synthesis, where efficient modular approaches are prioritized.

Analytical studies of Methyl 4-(bromomethyl)-5-(difluoromethyl)-2-methylpyridine-3-carboxylate emphasize its stability under controlled conditions. Advanced techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and characterize its properties. Such rigorous quality control is essential given its role in high-value research, particularly in cancer therapeutics and neurological disorder studies, where impurity profiles can significantly impact experimental outcomes.

From a commercial perspective, CAS 1361805-11-9 is supplied by specialized chemical manufacturers under strict compliance with international safety standards. Its handling requires expertise due to the reactivity of its bromomethyl group, though it remains distinct from regulated substances. The compound's pricing reflects its niche application scope, with procurement often driven by academic institutions and R&D divisions of life science companies exploring next-generation small molecule drugs.

Emerging publications highlight innovative applications of this pyridine derivative in proteolysis-targeting chimera (PROTAC) development—a cutting-edge technology in drug discovery. The difluoromethyl component's ability to modulate lipophilicity makes it particularly useful in designing bifunctional molecules. This positions Methyl 4-(bromomethyl)-5-(difluoromethyl)-2-methylpyridine-3-carboxylate at the forefront of degrader technologies, a field experiencing exponential growth in biopharma research.

Environmental considerations surrounding halogenated compounds have prompted studies on the biodegradation pathways of such molecules. While CAS 1361805-11-9 demonstrates stability in research settings, its environmental impact is mitigated through controlled laboratory disposal protocols. This aligns with the broader industry shift toward eco-friendly synthetic chemistry, where researchers balance molecular efficacy with sustainability metrics.

Future research directions for this compound may explore its potential in covalent inhibitor design, leveraging the electrophilic character of its bromomethyl group. As the scientific community increasingly focuses on undruggable targets, multifunctional scaffolds like this pyridine derivative offer promising solutions. Its continued relevance is assured by the persistent demand for structurally diverse intermediates in high-throughput screening platforms and combinatorial chemistry approaches.